BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Boc-N-methyl-D-Valinol: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-N-methyl-D-Valinol

Cat. No.: B15606886

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data,
properties, and handling protocols for N-Boc-N-methyl-D-Valinol. This document is intended
to serve as an essential resource for researchers, scientists, and professionals involved in drug
development and other scientific research where this compound is utilized.

Chemical Identification and Properties

N-Boc-N-methyl-D-Valinol, with the CAS number 106391-87-1, is a chiral amino alcohol
derivative. The tert-butoxycarbonyl (Boc) group serves as a protective group for the amine,
making it a valuable intermediate in organic synthesis, particularly in the construction of
complex molecules for pharmaceutical applications.

Table 1: Physicochemical Properties of N-Boc-N-methyl-D-Valinol
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Property Value Reference

Molecular Formula C10H21NO3 [1112]

Molecular Weight 203.28 g/mol [1][2]
Clear colorless to pale yellow

Appearance o [1]
liquid

Melting Point 68-72 °C [1]

Boiling Point 218 °C [1][2]

Density 0.995 g/mL at 25 °C [1112]

Refractive Index n20/D 1.451 (lit.) [11[2]

Flash Point >230 °F (>110 °C) [1]

) o [0]23/D +23°,c=1in

Optical Activity [1][2]
chloroform

pKa 12.02 £ 0.46 (Predicted) [1]

Material Safety Data Sheet (MSDS) Summary

The following sections summarize the key safety information for N-Boc-N-methyl-D-Valinol,
compiled from available Safety Data Sheets (SDS).

Hazard Identification

N-Boc-N-methyl-D-Valinol is classified as a hazardous substance. The GHS classification
indicates the following hazards:

o Skin Irritation (Category 2): Causes skin irritation.[3]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[3]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[2][3]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 S

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

First-Aid Measures

Immediate medical attention is required in case of exposure.

« If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and consult a doctor immediately.[3]

¢ In Case of Skin Contact: Take off contaminated clothing immediately and wash the affected
area with plenty of water.[3] If skin irritation occurs, get medical help.[3]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3][4]

¢ If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

Handling and Storage

e Handling: Wash hands and any exposed skin thoroughly after handling.[4] Use only outdoors
or in a well-ventilated area.[3] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[3][4] The
recommended storage temperature is 2-8°C in a dry, sealed container.[1]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]
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o Skin Protection: Wear protective gloves and impervious clothing.[3]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[3]

Experimental Protocols

While a specific, detailed synthesis protocol for N-Boc-N-methyl-D-Valinol is not readily
available in the searched literature, a representative procedure can be derived from general
methods for the N-Boc protection of amino alcohols. The following is a generalized
experimental protocol.

Representative Protocol for the Synthesis of N-Boc-N-methyl-D-Valinol:

¢ Dissolution: Dissolve N-methyl-D-Valinol in a suitable solvent such as a 1:1 mixture of
tetrahydrofuran (THF) and water.

o Basification: Add a base, such as sodium bicarbonate (NaHCO?3), to the solution at 0 °C.

o Addition of Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc20) to the reaction
mixture at 0 °C.

o Reaction: Allow the mixture to warm to room temperature and stir for approximately 10-12
hours.

o Workup: Remove the volatile components of the reaction mixture under reduced pressure.
Dilute the remaining solution with water.

o Extraction: Extract the agueous phase multiple times with an organic solvent like ethyl
acetate.

e Drying and Concentration: Combine the organic phases, wash with brine, dry over
anhydrous sodium sulfate, and concentrate under vacuum to yield the crude product.

 Purification: The crude N-Boc-N-methyl-D-Valinol can be purified using silica gel column
chromatography.
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Visualizations
General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of N-Boc-N-methyl-
D-Valinol in a laboratory setting.
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Caption: General workflow for handling N-Boc-N-methyl-D-Valinol.

MSDS Logical Relationships

This diagram shows the logical flow of information and actions based on the Material Safety
Data Sheet.
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Caption: Logical relationships of MSDS information for N-Boc-N-methyl-D-Valinol.

Ecological Information

There is currently no data available regarding the ecotoxicity, persistence and degradability,
bioaccumulative potential, or mobility in soil for N-Boc-N-methyl-D-Valinol.[3] Therefore, it
should be handled in a manner that prevents its release into the environment.

Disposal Considerations
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Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[3][4] Chemical waste generators must
determine whether a discarded chemical is classified as hazardous and consult local, regional,
and national hazardous waste regulations to ensure complete and accurate classification.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606886#n-boc-n-methyl-d-valinol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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